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Compound of Interest

Compound Name: Prothionamide

Cat. No.: B001311

Essential Safety and Handling of Prothionamide

Prothionamide is a thioamide antibiotic used in the treatment of multidrug-resistant
tuberculosis.[1][2][3] As a hazardous substance, it requires careful handling to minimize
exposure risks to laboratory personnel.[4] This guide provides essential safety protocols,
operational procedures, and disposal plans for researchers, scientists, and drug development
professionals working with Prothionamide.

Key Hazards

Prothionamide is classified as a hazardous substance. It is harmful if swallowed, may cause
skin and eye irritation, and presents a possible risk of harm to an unborn child, with limited
evidence of a carcinogenic effect.[4][5][6] The compound is a yellow crystalline solid that can
form explosive dust clouds in the air.[4][7]

Essential Safety Information

Adherence to the following safety measures is mandatory when handling Prothionamide.

Personal Protective Equipment (PPE)

A comprehensive assessment of potential exposure should be conducted to determine the
appropriate PPE.[8][9] The following PPE is required for handling Prothionamide powder:
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o Respiratory Protection: A dust respirator is essential to prevent inhalation.[4][6] In settings
with potential for high dust generation, enclosed local exhaust ventilation or a HEPA-filtered
system should be used.[4][5] For large-scale operations, air-supplied full-body suits may be
necessary.[4]

o Eye and Face Protection: Safety glasses are required.[4][6] A face shield should be worn in
situations where splashing or significant dust generation is possible.[6]

e Hand Protection: Chemical-resistant gloves, such as nitrile or latex, must be worn.[4][6][10]
Gloves should be disposed of as contaminated waste after use.[10]

o Body Protection: A protective lab coat or gown with long sleeves that opens in the back is
required.[6][10] For emergencies or major spills, a full vinyl suit may be necessary.[4]
Protective boots may also be required depending on the scale of work.[6]

Hazard and Toxicity Data

The following table summarizes key quantitative data for Prothionamide.

Property Value Reference(s)
Chemical Formula CoH12N2S [6][7]
Molecular Weight 180.27 g/mol [7]
Appearance Yellow crystalline powder/solid  [4][7]

Melting Point 140 - 142°C [5][7]

- Insoluble in water; Soluble in
Solubility [7]
ethanol and methanol

Oral LD50 (Rat) 1320 mg/kg [41[6]
Subcutaneous LD50 (Rat) 760 mg/kg [4]
Oral LD50 (Mouse) 1000 mg/kg [4]

Operational Plan for Handling Prothionamide

A systematic approach is crucial for safely handling Prothionamide in a laboratory setting.
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Pre-Handling Preparations

o Area Designation: Designate a specific area for handling Prothionamide, preferably within a
chemical fume hood or an area with local exhaust ventilation.[4][5]

 Emergency Equipment: Ensure an eye wash station and emergency shower are readily
accessible.[4]

o PPE Check: Before starting, inspect all PPE for integrity. Don the required PPE as listed
above.

o Documentation Review: Review the Safety Data Sheet (SDS) for Prothionamide.[4][5]

Step-by-Step Handling Procedure

» Weighing and Transfer: Conduct all weighing and transferring of Prothionamide powder
within a ventilated enclosure (e.g., fume hood) to minimize dust generation.

» Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust and
direct contact with skin and eyes.[4]

» No Personal Items: Do not eat, drink, or smoke in the designated handling area.[5][6]

» Spill Management: Keep a spill kit readily available. In case of a minor spill, immediately
clean it up using dry procedures.[4] Dampen the material with water to prevent dusting
before sweeping.[4] For major spills, evacuate the area and alert emergency responders.[4]

Post-Handling Procedures

o Decontamination: Thoroughly wipe down the work surface and any equipment used with an
appropriate cleaning agent.

e Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after
removing gloves.[5][6]

o PPE Removal: Remove PPE in a manner that avoids cross-contamination and dispose of
single-use items in the designated waste stream.
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Storage: Store Prothionamide in a clearly labeled, tightly sealed container (glass or
polyethylene) at room temperature, away from light and incompatible materials like oxidizing
agents.[1][4]

Disposal Plan

Proper disposal of Prothionamide and associated waste is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation and Collection

Contaminated Solids: All disposable PPE (gloves, masks, gowns) and materials used to
clean spills (e.g., absorbent pads) must be collected in a dedicated, clearly labeled
hazardous waste container.

Unused Prothionamide: Unused or expired Prothionamide is considered chemical waste
and must be disposed of through an approved waste disposal facility.[5] Do not dispose of it
in the standard trash or sewer system.

Empty Containers: Empty containers may retain product residue.[4] They should be triple-
rinsed (if appropriate for the container type) with a suitable solvent. The rinsate should be
collected as hazardous waste. Do not cut, grind, or weld empty containers as residual dust
may pose an explosion hazard.[4]

Decontamination of Labware

Reusable Labware: All reusable glassware and equipment should be decontaminated. Soak
the labware in a suitable solvent to dissolve any remaining Prothionamide, then wash
thoroughly. The solvent used for soaking must be collected and disposed of as hazardous
chemical waste.

Wash Water: Do not allow wash water from cleaning equipment to enter drains.[4] Collect all
wash water for treatment and proper disposal.[4]

Final Disposal

Consult Regulations: All waste must be disposed of in accordance with local, regional, and
national regulations.
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o Professional Disposal Service: Contact your institution's environmental health and safety
department or a licensed chemical waste disposal contractor to arrange for the pickup and
disposal of Prothionamide waste.[4]

Prothionamide Handling Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b001311?utm_src=pdf-body
https://datasheets.scbt.com/sc-204865.pdf
https://www.benchchem.com/product/b001311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

1. Preparation

heck Equipment

Don PPE
(Respirator, Gloves, Gown, Goggles)

'

2. Handling

Weigh & Transfer

in Ventilated Enclosure

I
1
: If not all used

3. Post-Handling Store Prothionamide

Properly

Decontaminate Area

& Equipment

Doff PPE

4. Disposal

Segregate & Dispose

of Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Prothionamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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prothionamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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